Cas no 2704-78-1 (Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-)

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- structure
2704-78-1 structure
Product Name:Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
CAS No:2704-78-1
MF:C10H16O2
MW:168.232843399048
CID:284476
PubChem ID:17616
Update Time:2025-04-19

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl-
    • 2-(3-acetyl-2,2-dimethylcyclobutyl)acetaldehyde
    • 2,2-dimethyl-3-acetyl-cyclobutyl-ethanal
    • cis-pinonaldehyde
    • Cyclobutaneacetaldehyde,3-acetyl-2,2-dimethyl
    • pinonaldehyde
    • NSC 46246
    • NSC46246
    • AKOS006305896
    • GCHDWVBHKDJOKU-UHFFFAOYSA-N
    • (3-Acetyl-2,2-dimethylcyclobutyl)acetaldehyde
    • NSC-46246
    • 2704-78-1
    • 2-(3-ACETYL-2,2-DIMETHYL-CYCLOBUTYL)ACETALDEHYDE
    • DTXSID80949802
    • 3-acetyl-2,2-dimethylcyclobutaneacetaldehyde
    • SCHEMBL14844084
    • Inchi: 1S/C10H16O2/c1-7(12)9-6-8(4-5-11)10(9,2)3/h5,8-9H,4,6H2,1-3H3
    • InChI Key: GCHDWVBHKDJOKU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CC(CC=O)C1(C)C

Computed Properties

  • Exact Mass: 168.11500
  • Monoisotopic Mass: 168.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 0.9

Experimental Properties

  • Density: 0.958
  • Boiling Point: 242.3°Cat760mmHg
  • Flash Point: 88.7°C
  • Refractive Index: 1.442
  • PSA: 34.14000
  • LogP: 1.82670

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Customs Data

  • HS CODE:2914400090
  • Customs Data:

    China Customs Code:

    2914400090

    Overview:

    2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Cyclobutaneacetaldehyde, 3-acetyl-2,2-dimethyl- Related Literature

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd